Cas no 557799-26-5 (N-(4-fluorophenyl)thian-4-amine)

• Product Name: N-(4-fluorophenyl)thian-4-amine
• CAS No: 557799-26-5
• MF: C₁₁H₁₄FNS
• MW: 211.298964977264
• CID: 4036227
• PubChem ID: 43511301
• Update Time: 2025-04-22

N-(4-fluorophenyl)thian-4-amine Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran-4-amine, N-(4-fluorophenyl)tetrahydro-
• N-(4-fluorophenyl)thian-4-amine
• SCHEMBL1565627
• EN300-166204
• AKOS009562405
• 557799-26-5

• Inchi： 1S/C11H14FNS/c12-9-1-3-10(4-2-9)13-11-5-7-14-8-6-11/h1-4,11,13H,5-8H2
• InChI Key： BOQCHQFDDHCTJB-UHFFFAOYSA-N
• SMILES： C1SCCC(NC2=CC=C(F)C=C2)C1

Computed Properties

• Exact Mass: 211.08309879Da
• Monoisotopic Mass: 211.08309879Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų